Cas no 143328-91-0 (4(3H)-Pyrimidinone,2-ethyl-5-fluoro-)

• Product Name: 4(3H)-Pyrimidinone,2-ethyl-5-fluoro-
• CAS No: 143328-91-0
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 108291
• PubChem ID: 45080158
• Update Time: 2025-04-18

4(3H)-Pyrimidinone,2-ethyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-ethyl-5-fluoro-
• SCHEMBL15196099
• 143328-91-0
• DTXSID001293789
• 2-Ethyl-5-fluoropyrimidin-4(1H)-one
• 2-Ethyl-5-fluoro-4(3H)-pyrimidinone

• Inchi： 1S/C6H7FN2O/c1-2-5-8-3-4(7)6(10)9-5/h3H,2H2,1H3,(H,8,9,10)
• InChI Key： LLUXOSQJIACHOJ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CC)NC1=O

Computed Properties

• Exact Mass: 142.05431
• Monoisotopic Mass: 142.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines